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Compound of Interest

Compound Name: CH6953755

Cat. No.: B2695209 Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

safe handling procedures for CH6953755 based on general best practices for potent kinase

inhibitors and active pharmaceutical ingredients (APIs). Since a specific Safety Data Sheet

(SDS) for CH6953755 is not publicly available, these recommendations should be

supplemented by a thorough risk assessment conducted by qualified personnel in your

institution. Always adhere to your institution's specific safety protocols and local regulations.

Hazard Identification and Risk Assessment
CH6953755 is a potent, orally active, and selective YES1 kinase inhibitor.[1][2][3][4] As a potent

biological agent, it should be handled as a potentially hazardous substance. The primary risks

associated with handling potent compounds of this nature include:

Toxicity: Potential for adverse health effects upon inhalation, ingestion, or skin absorption.

Irritation: May cause irritation to the skin, eyes, and respiratory tract.

Unknown Long-Term Effects: The comprehensive toxicological properties and long-term

health effects of CH6953755 have not been fully characterized. Therefore, it is crucial to

minimize exposure.

A risk assessment should be performed before commencing any work with this compound to

identify potential hazards and implement appropriate control measures.[5][6]
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Personal Protective Equipment (PPE)
The following table summarizes the recommended minimum personal protective equipment for

handling CH6953755. The level of PPE should be escalated based on the specific procedures

and the quantity of the compound being handled.
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Protection Type Specific Recommendations Rationale

Hand Protection

Double-gloving with chemical-

resistant nitrile gloves is

recommended.[2][3]

To prevent skin contact and

absorption. The outer glove

should be changed

immediately upon

contamination.

Eye and Face Protection

Safety glasses with side

shields are the minimum

requirement.[1][2] For

procedures with a splash

hazard, chemical splash

goggles and a face shield

should be worn.[2][3]

To protect the eyes and face

from splashes and airborne

particles.

Body Protection

A buttoned-up, long-sleeved

laboratory coat is mandatory.

[1][3] For handling larger

quantities or when there is a

risk of significant

contamination, a disposable

gown is recommended.

To protect skin and clothing

from contamination.

Respiratory Protection

All handling of solid

CH6953755 and preparation of

its solutions should be

conducted within a certified

chemical fume hood or other

suitable containment device.[7]

For procedures with a high

potential for aerosol

generation, a respirator may

be necessary based on a risk

assessment.

To minimize the risk of

inhalation.

Foot Protection

Closed-toe shoes must be

worn at all times in the

laboratory.[3]

To protect feet from spills and

falling objects.
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Safe Handling and Operational Plan
A step-by-step approach to handling CH6953755 is essential to ensure safety and minimize

exposure.

3.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. The recommended storage temperature is -20°C for long-term stability.[2]

Labeling: Ensure the storage location is clearly labeled with the compound's identity and

associated hazards.

3.2. Preparation and Use

Work Area: All manipulations of CH6953755, particularly in its solid form, must be performed

in a certified chemical fume hood.[7] The work surface should be covered with absorbent

bench paper.

PPE: Before handling, don all required personal protective equipment as outlined in the table

above.

Weighing: If weighing the solid compound, do so within the fume hood. Use a dedicated,

clean spatula and weighing vessel.

Solution Preparation: When preparing solutions, slowly add the solvent to the solid

compound to prevent splashing. Ensure the container is securely sealed before removing it

from the fume hood.

Disposal Plan
All waste contaminated with CH6953755 must be treated as hazardous chemical waste.[8]

Solid Waste: Items such as used gloves, contaminated bench paper, and pipette tips should

be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[8]
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Liquid Waste: Unused solutions containing CH6953755 should be collected in a labeled,

sealed, and appropriate hazardous waste container. Do not dispose of this waste down the

drain.[8][9]

Disposal Procedures: Adhere to all institutional, local, and national regulations for the

disposal of hazardous waste.[10]

Emergency Procedures
Spills: In the event of a spill, evacuate the area and follow your institution's established

procedures for cleaning up hazardous chemical spills. Use a chemical spill kit and wear

appropriate PPE during cleanup.

Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and

water.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting.

In all cases of personal exposure, seek immediate medical attention and provide the medical

personnel with as much information as possible about the compound.

Visualized Workflow for Handling CH6953755
The following diagram illustrates the logical workflow for the safe handling of CH6953755, from

initial preparation to final disposal.
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Safe Handling Workflow for CH6953755
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Caption: Workflow for safe handling of CH6953755.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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